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Compound of Interest

Compound Name: Benzedrone hydrochloride

Cat. No.: B591229

Disclaimer: This document provides a technical overview of Benzedrone Hydrochloride, a
substituted cathinone derivative. It is intended for researchers, scientists, and drug
development professionals. The physiological and toxicological properties of this specific
compound are not well-documented in publicly available scientific literature.[1] Much of the
information regarding its pharmacology and toxicology is extrapolated from the broader class of
substituted cathinones.

Introduction

Benzedrone hydrochloride, also known as 4-methyl-N-benzylcathinone (4-MBC), is a
synthetic derivative of cathinone.[2] Cathinone is a naturally occurring psychoactive alkaloid
found in the leaves of the Catha edulis (khat) plant.[3][4] Benzedrone belongs to the 3-keto
phenethylamine class and is structurally related to amphetamines.[4][5] Like other substituted
cathinones, it is classified as a new psychoactive substance (NPS) and has been identified as
an ingredient in "bath salt" products.

This guide summarizes the available chemical data for benzedrone hydrochloride, and
discusses the general synthesis, pharmacology, toxicology, and analytical methods relevant to
substituted cathinones, thereby providing a framework for understanding this particular
derivative.

Chemical and Physical Properties
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Benzedrone is an analog of mephedrone where the amino methyl group has been replaced by
a benzyl moiety.[1] The hydrochloride salt is a common formulation for this and other cathinone
derivatives, typically appearing as a crystalline solid.[1][6]

Property Value Source

2-(benzylamino)-1-(4-
Chemical Name methylphenyl)propan-1-one [1]
hydrochloride

4-Methyl-N-benzylcathinone
Synonyms ] [2]
hydrochloride, 4-MBC HCI

Molecular Formula C17H1oNO - HCI [1][2]
Molecular Weight 289.80 g/mol [1112]
CAS Number 1797979-43-1 [11[2]
Appearance Crystalline solid [1]

DMF: 10 mg/ml, DMSO: 5
- mg/ml, Ethanol: 5 mg/ml,
Solubility _ _ [1]
Methanol: 1 mg/ml, DMF:PBS

(pH 7.2) (1:1): 0.5 mg/ml

Amax 205, 260 nm [1]

Synthesis

While specific synthesis protocols for benzedrone hydrochloride are not detailed in the
reviewed literature, a general and adaptable two-step process is commonly employed for
substituted cathinones.[3] This typically involves the alpha-bromination of a precursor aryl alkyl
ketone, followed by a nucleophilic substitution with an appropriate amine to form the cathinone
freebase, which is then converted to its hydrochloride salt.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Benzedrone Hydrochloride: A Technical Guide on the
Substituted Cathinone Derivative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591229#benzedrone-hydrochloride-as-a-substituted-
cathinone-derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.caymanchem.com/product/11915/benzedrone-hydrochloride
https://cymitquimica.com/products/TR-B185275/1797979-43-1/benzedrone-hydrochloride/
https://grokipedia.com/page/Substituted_cathinone
https://pmc.ncbi.nlm.nih.gov/articles/PMC7257813/
https://www.unodc.org/documents/scientific/STNAR49_Synthetic_Cathinones_E.pdf
https://www.euda.europa.eu/publications/drug-profiles/synthetic-cathinones_en
https://www.benchchem.com/product/b591229#benzedrone-hydrochloride-as-a-substituted-cathinone-derivative
https://www.benchchem.com/product/b591229#benzedrone-hydrochloride-as-a-substituted-cathinone-derivative
https://www.benchchem.com/product/b591229#benzedrone-hydrochloride-as-a-substituted-cathinone-derivative
https://www.benchchem.com/product/b591229#benzedrone-hydrochloride-as-a-substituted-cathinone-derivative
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b591229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

